Magnesium (Mg)-based materials have excellent potential for application in biodegradable vascular stents. Before application, all these materials need to be screened and optimized, especially the screening of corrosion resistance, which is one of the key indicators for stent material screening. Based on the characteristics of the structure of the stent, we focus on the study of the corrosion and degradation behavior of the micron-scale stent struts in the simulated in vivo environment. The struts are simplified into Mg-based wires, and a microfluidic system is established to provide near physiological conditions. A flow-induced shear stress (FISS) of approximately 0.68 Pa close to the wall shear stress of the human coronary artery is applied to the sample surface relying on the microfluidic system. The degradation behaviors of Mg-based wire samples close to the size of struts are studied simultaneously parallel under FISS conditions using this microfluidic system. The immersion test and in vivo experiments demonstrated the feasibility of this microfluidic system for studies of the degradation behavior of Mg-based materials under simulated physiological conditions. In addition, it was also investigated that the effect of degradation products produced under dynamic conditions on vascular cell behavior. The results show that the degradation rate is significantly accelerated under the effect of FISS in the in vitro study, the degradation rate is obviously higher than that in vivo, and AZ31 has the fastest degradation rate compared with pure magnesium and Mg–Zn–Y–Nd alloys. Taken together, this microfluidic system can be used to evaluate and screen the corrosion resistance of Mg-based materials, providing a basis for the design and optimization of Mg-based cardiovascular stent materials.

A facile hydrothermal-aided process is demonstrated to prepare an analcime 3-dimensional (3D) network using recycled aluminum foil as an aluminum source without using an organic template. The prepared material was characterized by different techniques. An electrode/electrolyte interface with a 3D network structure allows for better contact and improves the kinetics of the charge transfer. The synthesized materials have been evaluated as a possible electrocatalyst to the electroanalytical sensing of the precise determination and screening of ertapenem (ERTA) in the presence of antiviral agent's favipiravir (FAV), linezolid (LIN), and paracetamol in serum using a green synthetic process involving 3D zeolitic analcime modified screen-printed sensors. Our sensor demonstrated high stability and repeatability. Peak currents estimated by square wave voltammetry varied linearly with ERTA concentrations in the ranges of 5.0 × 10−8 −1.0 × 10−4 M ERTA, with a detection limit of 3.12 × 10−8 M. A unique feature of our work is that the 3D zeolitic analcime was fabricated using an ecofriendly procedure from aluminum foil that is accessible and low-cost. The developed sensor can also be utilized in the pharmaceutical industry in quality control tests, offering a rapid and ecofriendly way of analysis.

In this work, tribocorrosion performance of the High Power Impulse Magnetron Sputtering (HIPIMS) nitrided (F75) CoCrMo alloys was examined with the help of sliding wear corrosion experiments carried out in Hank's solution. Results indicate that under Open Circuit Potentials (OCP), both nitrided and the untreated specimens exhibited near similar Sliding-Wear-Corrosion coefficient (KSWC) values (6.52 × 10−15 and 3.95 × 10−15 m3N−1m−1 respectively). However, the benefits of HIPIMS nitriding were evident under accelerated corrosion (anodic potentials) and passivating conditions. KSWC values of the nitrided specimens were an order of magnitude lower (6.41× 10−15 m3N−1m−1) than the untreated specimens (3.4 × 10−14 m3N−1m−1), indicating that nitrided surfaces had higher resistance against tribocorrosive mechanisms. This superior performance was attributed to the formation of a nitrided microstructure consisting mainly of expanded austenite (ƔN) without the formation of the detrimental CrN phase, which resulted in high hardness and sustained resistance to corrosion. A rationale for lower synergy between wear and corrosion and its relation to the nitride microstructure has been presented.

Two copper phyllosilicates were prepared via co-precipitation accompanied by hydrothermal treatment at pH constant. The obtained materials were physically characterized by XRD, H2-TPR, TEM, BET and XPS techniques. The results indicated that Cu(II) ions were successfully intercalated into the phyllosilicate framework at a low Cu/Si molar ratio. The obtained solid possesses a layered structure, a high surface area, and a more reducibility. The synthesized materials were tested for the liquid oxidation of benzyl alcohol at mild conditions. It was found that the intra-lattice Cu2+ ions are more active than the extra-ones in the oxidation of benzyl alcohol. The oxidation proceeds through the radical mechanism, and the overall conversion of benzyl alcohol obtained approximately 45–50% with a major product of benzaldehyde.

We present an integrated system for the home treatment of cutaneous warts. Our work includes the development of a textile-based heater and electronic module regulating the temperature within the range of 43–46 °C. Commercially available silver-coated polyamide conductive threads were used for embroidering three space filling curves: a standard serpentine, a Peano curve with rounded angles, and a Gosper curve. Embroidered heaters were characterized using Electrical Impedance Spectroscopy, thermal imaging, and Scanning Electron Microscopy. All three designs showed similar thermal performance. However, owing to the lower consumption of materials and easier attachment of the feedback temperature sensor, the serpentine structure was selected for the integrated system development. Response and recovery times were determined to be less than 1 minute. The developed system was validated by means of monitoring the temperature regulation over a prolonged period, as well as in contact with human skin. The presented heat patches, along with an efficient electronics system, have the potential to enhance the personalized treatment of warts using local hyperthermia.

In this work, carbon nanohorns (CNHs) were produced and employed for the controlled release of polyvinylpyrrolidone-iodine (PVPI). CNHs with unique surface properties were produced via the gas-injected arc-in-water method incorporated with surface modification by oxygen plasma treatment. As confirmed by Raman analysis, prolongation of irradiation time (0.5 – 60 mins) and an increase in pressure (1 – 20 mbar) could lead to a higher amount of graphitic carbon in CNHs after oxygen plasma treatment. In addition, the formation of carboxyl groups on the surface of modified CNHs, which was confirmed by FTIR spectra and the titration method, could enhance the stability of CNH dispersion and the slow-release efficacy of PVPI. The rate constant of pure PVPI release was 16.3 g/mg min, whereas the rate constants of PVPI impregnated onto pristine CNHs and modified CNHs were 0.88 and 0.19 g/mg min, respectively. These results indicated a significant improvement in the slow-release performance of CNHs after plasma modification. Accordingly, the facile synthesis and modification of CNHs by oxygen plasma treatment would be a promising method to produce CNHs for drug delivery applications.

This article describes a novel and simple method for fabricating reduced graphene oxide (rGO) 3D foams using a natural oil (canola)−graphene oxide (GO) suspension emulsion templated technique. This method utilizes ultrasonic waves to arrange GO sheets in a stable position in an oil-water emulsion, thus enabling the economical and environmentally friendly fabrication of rGO 3D foams with controllable spherical pore sizes ranging from 5 to 200 μm through a hydrothermal technique. The pore size can be controlled using an emulsion mixing technique and the size of the GO sheet, where using a larger GO sheet results in a larger pore size. Compared to a smaller GO sheet, a larger GO sheet can also result in a final rGO foam with a more stable emulsion and greater structural stability than. The 3D foams made in this way exhibit interconnected micro-sized voids, thus resulting in better permeability, which made the fabricated material highly suitable for waste liquid absorption. The synthesized materials exhibited maximum volume capacities of 96.1% for organic solvent (IPA) and 88.1% for oils (olive). Moreover, its organic solvent absorption exhibited no performance drop, even after 10 cycles. Its absorption capacity for oil also remained at 79%, even after 5 cycles.

We report the effects of magnetic ordering on the temperature evolution of the Raman modes in nanocrystalline Dy3Fe5O12. The Dy3Fe5O12 was synthesized by an aqueous sol–gel method. X-ray diffraction, Raman spectroscopy and transmission electron microscopy studies revealed the phase purity and nanocrystalline nature. We particularly focused on the spin-phonon coupling mechanism in Dy3Fe5O12, as this interaction can greatly affect the magnetoelectric and multiferroic properties of Dy3Fe5O12. Below TC, four phonon modes from the middle- and high-frequency regions displayed anomalous behavior, which was ascribed to the spin-phonon interaction. The application of the mean-field approach enabled us to quantify the spin-phonon coupling strength for each of these phonon modes. Our study has shown that different phonon modes are coupled to ferromagnetic or antiferromagnetic ordering depending on the type of vibrational motion characteristic for a specific mode. These results significantly enhance the understanding of the complex spin-phonon coupling mechanism and its implications on the multifaceted properties of nanocrystalline Dy3Fe5O12, such as multiferroic, magnetoelectric, and magnetocaloric properties. Moreover, these findings have the potential to drive advancements in the optimization and development of spintronic devices.

Polyvinyl alcohol (PVA) polymer mixed with different weight ratios of 1-ethyl-3-methyltricynomethanide (EMIm-TCM) ranging from 0 to 30 wt% were used to develop solid polymer electrolytes (SPEs). The structural, electrical, and electrochemical properties of the SPEs films were extensively studied. Introducing ionic liquid (IL) into PVA's structure improved its mechanical properties, flexibility, and conductivity, increasing application potential in energy devices. The maximal ionic conductivity of 3.85 × 10−4 Scm−1 was achieved by adding 30 wt% IL. Structural and morphology analysis was performed. Obtained materials exhibited enhanced amorphous nature, and the FT-IR spectrum showed perfect complexation, supported by our XRD pattern. The ionic transference number measurement (tion) confirms that ionic liquid doped polymer electrolyte (ILDPE) is predominantly ionic. Several devices were tested. ILDPE film sandwiched Electric double-layer capacitor (EDLC) and Dye-Sensitized Solar Cell (DSSC) showed a favorable response.

Magnetic vortices have been an interesting element in the past decades due to their flux-closure domain structures which can be stabilized at ground states in soft ferromagnetic microstructures. In this work, vortex states are shown to be nucleated and stabilized in Fe80Ga20 and Fe70Ga30 disks, which can be an upcoming candidate for applications in strain-induced electric field control of magnetic states owing to the high magnetostriction of the alloy. The magnetization reversal in the disks occurs by the formation of a vortex, double vortex or S-domain state. Micromagnetic simulations have been performed using the FeGa material parameters and the simulated magnetic states are in good agreement with the experimental results. The studies performed here can be essential for the use of FeGa alloy in low-power electronics.